Cas no 2229156-92-5 (1-1-(3-methoxy-4-methylphenyl)cyclopropylcyclopropan-1-amine)

• Product Name: 1-1-(3-methoxy-4-methylphenyl)cyclopropylcyclopropan-1-amine
• CAS No: 2229156-92-5
• MF: C₁₄H₁₉NO
• MW: 217.306763887405
• CID: 6009911
• PubChem ID: 165627353
• Update Time: 2025-05-28

1-1-(3-methoxy-4-methylphenyl)cyclopropylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(3-methoxy-4-methylphenyl)cyclopropylcyclopropan-1-amine
• 1-[1-(3-methoxy-4-methylphenyl)cyclopropyl]cyclopropan-1-amine
• EN300-1790903
• 2229156-92-5

• Inchi： 1S/C14H19NO/c1-10-3-4-11(9-12(10)16-2)13(5-6-13)14(15)7-8-14/h3-4,9H,5-8,15H2,1-2H3
• InChI Key： SFVOAPLOKMXWMN-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C)C=CC(=C1)C1(CC1)C1(CC1)N

Computed Properties

• Exact Mass: 217.146664230g/mol
• Monoisotopic Mass: 217.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-1-(3-methoxy-4-methylphenyl)cyclopropylcyclopropan-1-amine

Comprehensive Analysis of 1-1-(3-Methoxy-4-Methylphenyl)CyclopropylCyclopropan-1-Amine (CAS No. 2229156-92-5)

The compound 1-1-(3-methoxy-4-methylphenyl)cyclopropylcyclopropan-1-amine (CAS No. 2229156-92-5) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and material science research. This cyclopropylamine derivative features a distinctive bis-cyclopropyl core, which is increasingly studied for its conformational rigidity and bioactivity. Researchers are particularly interested in its methoxy-methylphenyl substitution pattern, which may influence its pharmacokinetic profile.

In the context of current trends, this compound aligns with the growing demand for small-molecule modulators targeting neurological pathways. The amine functionality in its structure makes it a candidate for investigating neurotransmitter analogues, especially as the scientific community explores novel approaches for cognitive health support. Its aromatic-cyclopropyl hybrid architecture also positions it as a valuable scaffold in medicinal chemistry for drug discovery programs.

From a synthetic chemistry perspective, the 2229156-92-5 compound presents interesting challenges and opportunities. The sterically hindered cyclopropane rings require specialized synthetic strategies, making it a subject of methodological studies in ring-forming reactions. Recent publications have highlighted its potential as a building block for three-dimensional fragment libraries, which are crucial for addressing flatness in modern drug candidates.

The physicochemical properties of 1-1-(3-methoxy-4-methylphenyl)cyclopropylcyclopropan-1-amine have become a focus area for computational chemists. Its logP value and polar surface area suggest favorable membrane permeability characteristics, sparking discussions about its potential in blood-brain barrier penetration studies. These attributes coincide with industry interest in CNS-active compounds that maintain optimal solubility profiles.

Analytical characterization of this substance typically involves advanced techniques such as NMR spectroscopy and high-resolution mass spectrometry. The methyl-methoxy aromatic system produces distinctive spectroscopic signatures that aid in structural verification. Quality control protocols for CAS 2229156-92-5 emphasize the importance of monitoring diastereomeric purity due to the compound's chiral centers.

In material science applications, the rigid cyclopropyl framework of this amine has shown promise in the development of advanced polymers. Its incorporation into thermoset resins has been explored for creating materials with enhanced thermal stability. These developments align with sustainable chemistry initiatives seeking high-performance bio-based materials.

The safety profile of 1-1-(3-methoxy-4-methylphenyl)cyclopropylcyclopropan-1-amine remains an active area of investigation. Preliminary studies suggest that proper handling requires standard laboratory precautions, with particular attention to its amine reactivity. Researchers emphasize the importance of proper ventilation when working with this compound in solid or solution forms.

From a commercial availability standpoint, CAS 2229156-92-5 is typically supplied as a high-purity research chemical by specialty manufacturers. The compound's structure-activity relationship studies have driven demand from academic and industrial laboratories focused on structure-based drug design. Current market analysis indicates growing interest from contract research organizations working on innovative therapeutic targets.

Future research directions for this compound may explore its potential as a pharmacophore in various therapeutic areas. The methoxy-methyl substitution pattern bears resemblance to bioactive natural products, suggesting possible enzyme inhibition capabilities. Additionally, its conformationally restricted nature makes it an interesting candidate for studying molecular recognition processes in biological systems.

In conclusion, 1-1-(3-methoxy-4-methylphenyl)cyclopropylcyclopropan-1-amine represents a fascinating case study in modern chemical research. Its unique structural features continue to inspire investigations across multiple disciplines, from medicinal chemistry to materials engineering. As synthetic methodologies advance and analytical techniques improve, we anticipate new discoveries about this compound's potential applications and properties.